Cas no 13991-37-2 (trans-2-Pentenoic acid)

• Product Name: trans-2-Pentenoic acid
• CAS No: 13991-37-2
• MF: C₅H₈O₂
• MW: 100.115821838379
• MDL: MFCD00002704
• CID: 49576
• PubChem ID: 638122
• Update Time: 2025-06-07

trans-2-Pentenoic acid Chemical and Physical Properties

Names and Identifiers

• (E)-Pent-2-enoic acid
• trans-2-Pentenoic acid
• 2-Pentenoic acid, (2E)-
• (E)-Pent-2-en-1-oic acid
• FEMA 4193
• 2-PENTENOIC ACID
• T2 PENTENOIC ACID
• PENT-2-ENOIC ACID
• RARECHEM AL BK 0159
• (E)-2-PENTENOIC ACID
• 2-Pentenoic acid, (E)-
• 2-Pentenoicacid,(E)-
• Pent-2-enoic acid 97%
• P17755
• trans-2-PentenoicAcid
• MFCD00002704
• CHEMBL115668
• E-2-Pentencarbonsaeure
• alpha.beta-Pentensaeure
• UNII-1RG66883CF
• EINECS 210-975-6
• C2H5CH=CHCOOH
• Pent-2t-ensaeure
• 2-Pentenoic acid, predominantly trans, 98%
• (2E)-2-Pentenoic acid
• C5:1, n-3 trans
• NSC 26713
• (E)-2-pentenic acid
• 5:1, n-3 trans
• C5:1n-3
• SCHEMBL31609
• EN300-21686
• 27516-53-6
• CHEBI:35939
• LMFA01030005
• Z2311573931
• CHEBI:38366
• Q27117596
• trans-2-pentenic acid
• trans-2-Pentenoic acid, 98%
• Propylidenessigsaeure
• (2Z)-2-pentenoic acid
• DTXSID30893700
• NS00084960
• trans-Pent-2-ensaeure
• trans-Alpha,beta-penteneoic acid
• beta-Aethyl-acrylsaeure
• EINECS 237-791-9
• 2-PENTENOIC ACID [FHFI]
• AS-54322
• D72497
• HY-W061674
• 2-Pentenoic acid, trans-
• Pent-2-ensaeure
• Pentenoic acid
• CS-0053528
• 13991-37-2
• 626-98-2
• beta-Aethylacrylsaeure
• trans-pent-2-enoic acid
• 2-PENTENOICACID
• alpha-Butylen-alpha-carbonsaeure
• FEMA NO. 4193
• C5:1, n-3
• P0345
• beta-ethyl acrylic acid
• EN300-306813
• J-007334
• AKOS000121221
• 1RG66883CF
• (2E)-pent-2-enoic acid
• alpha-pentenoic acid
• BBL027397
• STL352113
• (2E)-2-Pentenoic Acid; (E)-Pent-2-enoic Acid;

• MDL： MFCD00002704
• Inchi： 1S/C5H8O2/c1-2-3-4-5(6)7/h3-4H,2H2,1H3,(H,6,7)/b4-3+
• InChI Key： YIYBQIKDCADOSF-ONEGZZNKSA-N
• SMILES： OC(/C=C/CC)=O
• BRN： 1720312

Computed Properties

• Exact Mass: 100.05200
• Monoisotopic Mass: 100.05243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 84.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.99 g/mL at 25 °C(lit.)
• Melting Point: 9-11 °C (lit.)
• Boiling Point: 106 °C/20 mmHg(lit.)
• Flash Point: Fahrenheit: 215.6 ° f < br / > Celsius: 102 ° C < br / >
• Refractive Index: n20/D 1.452(lit.)
• Solubility: 60g/l
• PSA: 37.30000
• LogP: 1.03720
• FEMA: 4193 | 2-PENTENOIC ACID
• Solubility: Soluble

trans-2-Pentenoic acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P260-P280-P303+P361+P353-P304+P340+P310-P305+P351+P338
• Hazardous Material transportation number：UN 3265 8/PG 3
• WGK Germany：3
• Hazard Category Code： 22-34
• Safety Instruction： S26-S36/37/39-S45
• RTECS：SB2750000
• Hazardous Material Identification：
• Explosive Limit：1.6%(V)
• HazardClass：8
• PackingGroup：III
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R22; R34
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Straight chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Straight chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters